Cas no 2138148-54-4 (2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride)

• Product Name: 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride
• CAS No: 2138148-54-4
• MF: C₁₁H₁₇ClN₂O₂S
• MW: 276.782880544662
• CID: 5268794
• Update Time: 2025-06-09

2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4,5,6,7-tetrahydro-2H-indazole-3-sulfonyl chloride
• 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride
• 2H-Indazole-3-sulfonyl chloride, 2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-

• Inchi： 1S/C11H17ClN2O2S/c1-11(2,3)14-10(17(12,15)16)8-6-4-5-7-9(8)13-14/h4-7H2,1-3H3
• InChI Key： QWWGJQVHJKTOBT-UHFFFAOYSA-N
• SMILES： ClS(C1=C2CCCCC2=NN1C(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• XLogP3: 2.7
• Topological Polar Surface Area: 60.3

Additional information on 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride

Introduction to 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride (CAS No. 2138148-54-4)

2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138148-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrahydroindazole class, characterized by a fused ring system containing a sulfur atom. The presence of a tert-butyl group at the 2-position and a sulfonyl chloride functionality at the 3-position imparts unique reactivity and potential applications in synthetic chemistry and drug development.

The structure of 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride makes it a valuable intermediate in the synthesis of more complex molecules. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions to form sulfonamides, sulfates, or other derivatives. This reactivity is particularly useful in medicinal chemistry for the development of bioactive molecules. The tert-butyl group serves as a steric shield, influencing the electronic properties of the molecule and potentially affecting its interactions with biological targets.

In recent years, there has been growing interest in tetrahydroindazole derivatives due to their potential pharmacological properties. Studies have shown that compounds with similar structures exhibit activities such as anti-inflammatory, antimicrobial, and antitumor effects. The introduction of the sulfonyl chloride moiety enhances these properties by allowing for further functionalization and optimization. Researchers are exploring ways to utilize 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The sulfonyl chloride group can be selectively introduced into a molecule without disrupting other functional groups, making it an ideal choice for multi-step syntheses. Additionally, the tert-butyl group provides stability to the molecule during reactions, reducing unwanted side products. These characteristics make 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride a preferred reagent in both academic and industrial laboratories.

The pharmaceutical industry has been particularly interested in sulfonyl chloride-containing compounds due to their broad spectrum of biological activities. Sulfonyl chlorides are known to be effective in drug design because they can be easily converted into other functional groups that are essential for drug efficacy. For instance, they can be transformed into sulfonamides, which are widely used in antibiotics and anti-inflammatory drugs. The potential of 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride to serve as a precursor for such drugs is an area of active research.

Recent studies have also highlighted the importance of structural optimization in drug development. By modifying the substituents on the tetrahydroindazole ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of potential drugs. The presence of the tert-butyl group in 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride may influence its solubility and metabolic stability, factors that are critical for drug formulation and delivery. Understanding these relationships is essential for designing molecules that are both effective and safe.

In addition to its pharmaceutical applications, 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride has potential uses in materials science and chemical synthesis. Its unique reactivity allows it to be incorporated into polymers and other materials where specific functional groups are required. The ability to modify its structure also makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies.

The synthesis of 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride involves several steps that require careful optimization to ensure high yield and purity. Typically, the process begins with the preparation of the tetrahydroindazole core through cyclization reactions. Once this core is established, functionalization at the 3-position with a sulfonyl chloride group is performed using appropriate reagents such as chlorosulfonic acid or phosphorus pentachloride derivatives. The introduction of the tert-butyl group at the 2-position can be achieved through alkylation reactions using tert-butanol or related compounds.

The purity of 2-Tert-butyl-4,5,6,7-tetrahydroindazole-3-sulfonyl chloride is crucial for its intended applications. Impurities can affect its reactivity and lead to undesired side products during further synthesis or biological testing. Therefore，advanced purification techniques such as column chromatography or recrystallization are often employed to isolate high-purity material. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy、high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are used to confirm its structure and purity.

The handling of 2-Tert-butyl-4，5，6，7-tetrahydroindazole - 3 - sulfonyl chloride requires adherence to standard laboratory safety protocols due to its reactive nature。 While it is not classified as a hazardous material under typical conditions， proper precautions should be taken when working with it。 This includes using personal protective equipment (PPE) such as gloves、goggles，and lab coats，as well as working in a well-ventilated area or under a fume hood。 In case of accidental exposure，appropriate first aid measures should be taken immediately.

The future prospects for 2-Tert - butyl - 4，5，6，7 - tetrahydroindazole - 3 - sulfonyl chloride are promising，with ongoing research exploring its potential applications in various fields。 As synthetic methodologies continue to evolve，new ways to utilize this compound may emerge。 Additionally， advances in computational chemistry could help predict its behavior in different environments，accelerating drug discovery efforts。

In conclusion, 2 - Tert - butyl - 4，5，6，7 - tetrahydroindazole - 3 - sulfonyl chloride (CAS No . 2138148 - 54 - 4) is a versatile compound with significant potential in pharmaceutical research and chemical synthesis。 Its unique structure ， reactivity ，and functionalization capabilities make it an invaluable tool for scientists working on drug development ， materials science ，and other areas . As more research unfolds ，the full scope of its applications will likely become clearer ，opening new avenues for innovation .